Cas no 2171645-32-0 (3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol)

• Product Name: 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol
• CAS No: 2171645-32-0
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 6115686
• PubChem ID: 165591541
• Update Time: 2025-07-22

3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol
• 2171645-32-0
• EN300-1640595

• Inchi： 1S/C10H21NOS/c1-7-10(12,5-6-13-7)8(11)9(2,3)4/h7-8,12H,5-6,11H2,1-4H3
• InChI Key： KZGMCXVPYMRNCI-UHFFFAOYSA-N
• SMILES： S1CCC(C1C)(C(C(C)(C)C)N)O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol

Exploring the Properties and Applications of 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol (CAS No. 2171645-32-0)

In the realm of organic chemistry and pharmaceutical research, 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol (CAS No. 2171645-32-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiolane ring and tertiary amine functionality, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework offers versatility in drug design, particularly in targeting enzymes or receptors involved in metabolic pathways.

The synthetic route for 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol often involves multi-step organic reactions, including ring formation and amine protection-deprotection strategies. Researchers are particularly intrigued by its stereochemistry, as the spatial arrangement of substituents can influence its biological activity. Recent studies have highlighted its potential as a chiral building block in asymmetric synthesis, a hot topic in modern medicinal chemistry.

One of the most searched questions regarding this compound revolves around its solubility profile and stability under various pH conditions. These properties are critical for formulation scientists working on drug delivery systems. The compound's logP value and hydrogen bonding capacity make it a candidate for optimizing bioavailability in drug development—a key concern in pharmaceutical R&D today.

In the context of green chemistry, a trending topic in scientific communities, researchers are investigating eco-friendly synthesis methods for 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol. This aligns with the growing demand for sustainable pharmaceutical production. The compound's potential as an intermediate in synthesizing more complex molecules has also sparked interest in flow chemistry applications, where continuous manufacturing processes can improve efficiency.

Analytical characterization of CAS No. 2171645-32-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its molecular structure and purity—essential parameters for quality control in research settings. The compound's spectral data has become a valuable reference for chemists working with similar heterocyclic compounds.

From a commercial perspective, the availability of 3-(1-amino-2,2-dimethylpropyl)-2-methylthiolan-3-ol through chemical suppliers has enabled broader research applications. However, scientists often search for information about its storage conditions and handling precautions, reflecting the practical challenges in working with sensitive organic compounds. Proper cryogenic storage and inert atmosphere handling are frequently recommended to maintain its stability.

The future research directions for this compound may focus on its potential in catalysis or as a ligand in metal-organic frameworks (MOFs), areas experiencing rapid growth in materials science. Its structural modularity allows for various derivatization possibilities, making it a valuable asset in structure-activity relationship (SAR) studies—a fundamental approach in modern drug discovery pipelines.